N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C13H16N4O4/c1-17(2)9(10-4-3-6-20-10)8-14-12(18)13(19)15-11-5-7-21-16-11/h3-7,9H,8H2,1-2H3,(H,14,18)(H,15,16,19)
• InChI Key: WCYWQTWCSGBIOY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NC1=NOC=C1)C2=CC=CO2
• Molecular Formula: C13H16N4O4
• Molecular Weight: 292.29 g/mol

Description

N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide, also known as DFOA, is a chemical compound that has been extensively studied in the field of medicinal chemistry. DFOA is a potent inhibitor of the enzyme protein kinase CK2, which is involved in a variety of cellular processes such as cell proliferation, differentiation, and apoptosis.

Scientific Research Applications

Synthesis and Chemical Applications

• Versatile Building Block : A study by Farag et al. (2011) explored the utility of a compound with N,N-dimethylamino and furan-2-yl groups as a versatile building block for synthesizing azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives. This demonstrates the compound's utility in constructing complex heterocyclic structures, which are crucial in various chemical syntheses (Farag, Dawood, Abdel‐Aziz, Hamdy, & Fakhr, 2011).

• Fluorescence and Solubility : Boobalan et al. (2012) designed and synthesized a highly water-soluble and fluorescent derivative incorporating dimethylamino and furan-2-yl groups. The compound's high fluorescence and solubility in polar solvents highlight its potential for applications in material science and as a fluorescent probe in biochemical research (Boobalan, Imran, & Nagarajan, 2012).

• Self-Assembly and Optical Properties : Another study by Boobalan et al. (2011) reported on a water-soluble N,N′-bis(2-((5-((dimethylamino)methyl)furan-2-yl)methylthio)ethyl)perylene-3,4,9,10-tetracarboxylic diimide that self-assembled into novel ball-like structures. This unique self-assembly behavior, combined with strong absorption and emission in the visible spectral region, suggests potential applications in nanotechnology and optoelectronic devices (Boobalan, Imran, & Nagarajan, 2011).

Green Chemistry and Environmental Applications

• Corrosion Inhibition : Chen et al. (2021) synthesized a new corrosion inhibitor from biomass platform molecules, demonstrating excellent anti-corrosion performance for carbon steel in acidic media. The use of such compounds aligns with the principles of green chemistry and sustainability in industrial applications (Chen, Fadhil, Chen, Khadom, Fu, & Fadhil, 2021).